N-(4-(3-((4-(furan-2-yl)thiazol-2-yl)amino)-3-oxopropyl)thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[3-[[4-(furan-2-yl)-1,3-thiazol-2-yl]amino]-3-oxopropyl]-1,3-thiazol-2-yl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C19H15N5O4S2/c25-15(23-19-22-13(10-30-19)14-4-2-8-28-14)6-5-11-9-29-18(21-11)24-17(27)12-3-1-7-20-16(12)26/h1-4,7-10H,5-6H2,(H,20,26)(H,21,24,27)(H,22,23,25)
• InChI Key: FEVDMLLIWVXJBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C(=O)NC2=NC(=CS2)CCC(=O)NC3=NC(=CS3)C4=CC=CO4
• Molecular Formula: C19H15N5O4S2
• Molecular Weight: 441.5 g/mol
• CAS No.: 1207057-80-4

Description

N-(4-(3-((4-(furan-2-yl)thiazol-2-yl)amino)-3-oxopropyl)thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H15N5O4S2 and its molecular weight is 441.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into the synthesis and reactivity of compounds containing furan and thiazole rings indicates a focus on developing methods for creating these heterocyclic compounds due to their potential applications in pharmaceuticals and materials science. Aleksandrov and El’chaninov (2017) described the synthesis of 2-(furan-2-yl)benzo[e][1,3]benzothiazole through a series of reactions starting from naphthalen-1-amine, showcasing the potential for constructing complex molecules with furan and thiazole components for further application in various fields (Aleksandrov & El’chaninov, 2017).

Biological Activity

The exploration of biological activities is a significant area of research for compounds containing furan and thiazole rings. Cakmak et al. (2022) investigated a thiazole-based heterocyclic amide for its antimicrobial properties. The study revealed that the compound exhibited good antimicrobial activity against a range of bacteria and fungi, suggesting its potential for pharmaceutical applications, particularly as an antimicrobial agent (Cakmak et al., 2022).

Potential Pharmacological Applications

Research on derivatives of furan and thiazole also indicates potential pharmacological applications, including antimicrobial and anticancer activities. Patel and Shaikh (2010) synthesized 2-[(6-methyl-1,3-benzothiazol-2-yl)amino]-N-[2-(substituted phenyl/furan-2-yl)-4-oxo-1,3-thiazolidin-3-yl]nicotinamides and tested them for antimicrobial activity, highlighting the therapeutic potential of these compounds (Patel & Shaikh, 2010).

Mechanism of Action

Target of Action

Similar compounds with a thiazole nucleus have been reported to exhibit antimicrobial and anticancer activities . These compounds often target key proteins or enzymes in microbial pathogens or cancer cells .

Mode of Action

Similar thiazole-based compounds have been found to interact with their targets, leading to changes such as inhibition of key enzymes or disruption of essential biological processes .

Biochemical Pathways

Thiazole-based compounds are known to influence various biochemical pathways, often leading to the inhibition of microbial growth or the suppression of cancer cell proliferation .

Result of Action

Similar thiazole-based compounds have been reported to exhibit antimicrobial and anticancer effects, suggesting that they may lead to the death of microbial pathogens or cancer cells .